Cas no 1154904-56-9 ([1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine)

• Product Name: [1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine
• CAS No: 1154904-56-9
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 5215494
• PubChem ID: 43439018
• Update Time: 2025-06-29

[1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-[1-(5-chloro-2-thienyl)ethyl]tetrahydro-
• [1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine

• Inchi： 1S/C11H16ClNOS/c1-8(10-4-5-11(12)15-10)13-7-9-3-2-6-14-9/h4-5,8-9,13H,2-3,6-7H2,1H3
• InChI Key： ZMSZZUJJCCAGKQ-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1SC(Cl)=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Compound CAS No. 1154904-56-9: [1-(5-Chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine

The compound with CAS No. 1154904-56-9, known as [1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine, is a fascinating molecule that has garnered attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which incorporates a thiophene ring and an oxolane (tetrahydrofuran) ring, making it a valuable substrate for various chemical transformations. The presence of the chlorothiophene moiety introduces electronic and steric effects that can influence the reactivity and properties of the molecule, while the oxolane ring adds flexibility and potential for further functionalization.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents. The thiophene ring, a heterocyclic aromatic system, is known for its stability and ability to participate in various types of bonding, making it a desirable component in medicinal chemistry. The oxolane ring, on the other hand, can serve as a platform for constructing more complex structures through ring-opening reactions or other transformations.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The use of modern catalytic methods has enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene-containing fragment efficiently. Additionally, the incorporation of protecting groups during the synthesis ensures that sensitive functional groups remain intact throughout the reaction sequence.

The applications of [1-(5-chlorothiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine extend beyond drug discovery. It has also been investigated as a building block in materials science, where its structural features can contribute to the development of advanced materials with tailored properties. For example, its ability to form supramolecular assemblies or participate in polymerization reactions makes it a candidate for applications in nanotechnology and biomaterials.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent research has focused on assessing its biodegradability under various conditions, with findings suggesting that it undergoes hydrolytic cleavage under specific pH and temperature conditions. This information is essential for ensuring sustainable practices in its production and use.

In conclusion, CAS No. 1154904-56-9 represents a versatile molecule with significant potential in multiple scientific domains. Its unique structure, reactivity, and functional versatility make it an attractive target for further exploration. As research continues to uncover new applications and synthetic strategies, this compound will likely play an increasingly important role in advancing both academic and industrial chemistry.